5-(1H-benzimidazol-2-yl)pyridin-2-amine
Overview
Description
5-(1H-benzimidazol-2-yl)pyridin-2-amine is a compound that contains a benzimidazole moiety. Benzimidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds . It is also known as 1, 3-diazole .
Synthesis Analysis
The synthesis of benzimidazole derivatives has been reported in the literature . The first synthesis of imidazole was made by glyoxal and ammonia . A specific synthetic route for 5-(1H-benzimidazol-2-yl)pyridin-2-amine is not available in the retrieved sources.Molecular Structure Analysis
Benzimidazole contains two nitrogen atoms, in which one nitrogen bear a hydrogen atom, and the other is called pyrrole type nitrogen . Due to the presence of a positive charge on either of two nitrogen atom, it shows two equivalent tautomeric forms .Scientific Research Applications
Antimicrobial Activity
The imidazole ring, which is a core structure in 5-(1H-benzimidazol-2-yl)pyridin-2-amine, is known for its antimicrobial properties. This compound has been synthesized and tested for its potential against various bacterial strains. It shows promise as an antimicrobial agent, particularly against resistant organisms such as methicillin and vancomycin-resistant S. aureus .
Cancer Treatment
Derivatives of this compound have been identified as inhibitors of c-Myc and p300/CBP histone acetyltransferase, which are important targets in cancer therapy. These inhibitors can potentially be used to treat various forms of cancer by interfering with critical pathways involved in cell growth and proliferation .
Antibacterial Agents
Further derivatives of 5-(1H-benzimidazol-2-yl)pyridin-2-amine have been reported to exhibit potent antibacterial activity. These compounds have been tested against several resistant bacteria, offering a new avenue for the development of antibacterial drugs .
Antitumor Activity
The compound has shown variable anticancer activity in vitro, particularly against human liver cancer cell lines (HepG2). This suggests its potential use as an antitumor agent, which could be further explored in the development of new cancer treatments .
Synthesis of Benzimidazole Derivatives
The compound serves as a precursor in the synthesis of a new series of benzimidazole derivatives. These derivatives have been synthesized to study their predicted bioactivity and actual antibacterial activity, indicating the compound’s versatility in drug development .
Drug Development
Due to its broad range of chemical and biological properties, 5-(1H-benzimidazol-2-yl)pyridin-2-amine is an important synthon in drug development. It’s a part of the core structure of many commercially available drugs, and its derivatives continue to be explored for new therapeutic applications .
Mechanism of Action
Target of Action
It is known that benzimidazole derivatives have a broad range of biological activities, including antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal, and ulcerogenic activities . Therefore, the targets could be diverse depending on the specific biological activity.
Mode of Action
For instance, some benzimidazole derivatives can inhibit the growth of bacteria or cancer cells, reduce inflammation, or modulate immune responses .
Pharmacokinetics
Benzimidazole derivatives are generally known for their good solubility in water and other polar solvents, which could potentially influence their absorption and distribution .
Result of Action
Based on the known biological activities of benzimidazole derivatives, the effects could range from inhibition of cell growth to modulation of immune responses .
Action Environment
Factors such as ph, temperature, and the presence of other substances could potentially influence the action of benzimidazole derivatives .
properties
IUPAC Name |
5-(1H-benzimidazol-2-yl)pyridin-2-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H10N4/c13-11-6-5-8(7-14-11)12-15-9-3-1-2-4-10(9)16-12/h1-7H,(H2,13,14)(H,15,16) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VIHRGSUFMGKDHL-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)NC(=N2)C3=CN=C(C=C3)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H10N4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70427689 |
Source
|
| Record name | 5-(1H-benzimidazol-2-yl)pyridin-2-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70427689 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
210.23 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
879884-04-5 |
Source
|
| Record name | 5-(1H-benzimidazol-2-yl)pyridin-2-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70427689 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-methyloctahydro-2H-pyrazino[1,2-a]pyrazine](/img/structure/B1337652.png)
![[(1-Chloro-2,3-dimethylcyclopropyl)sulfinyl]benzene](/img/structure/B1337655.png)
